N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide

• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol
• IUPAC Name: N-[4-(3-methylbutanoylamino)phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-13(2)11-19(23)21-15-7-9-16(10-8-15)22-20(24)18-12-14-5-3-4-6-17(14)25-18/h3-10,12-13H,11H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: PCHJIBWNLSGKTH-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3O2

Description

N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide, also known as MBP-1, is a synthetic compound that has been synthesized for its potential use in scientific research. MBP-1 has a unique chemical structure that makes it a promising candidate for studying its mechanism of action and biochemical and physiological effects.

Mechanism of Action

N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide is a potent inhibitor of HDAC activity, with a reported IC50 value of 0.7 μM. HDACs are enzymes that remove acetyl groups from histone proteins, leading to the compaction of chromatin and the suppression of gene expression. By inhibiting HDAC activity, N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide can increase the acetylation of histone proteins, leading to a more open chromatin structure and the activation of gene expression.
Biochemical and Physiological Effects:
In addition to its potential use in cancer research, N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide has also been studied for its effects on other biological processes. For example, N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide has been shown to inhibit the proliferation of vascular smooth muscle cells, which play a role in the development of atherosclerosis. N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide has also been shown to inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide in scientific research is its specificity for HDAC inhibition. Unlike other HDAC inhibitors, such as trichostatin A, N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide is selective for HDAC1 and HDAC3, two isoforms that are often overexpressed in cancer cells. However, one limitation of using N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research involving N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide. Another area of interest is the investigation of the effects of N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide on other biological processes, such as inflammation and neurodegeneration. Finally, the development of more efficient synthesis methods for N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide could lead to its broader use in scientific research.

Synthesis Methods

The synthesis of N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide involves several steps, starting with the reaction of 4-aminophenyl-1-benzofuran-2-carboxylic acid with N-(3-methylbutanoyl)glycine methyl ester. The resulting intermediate is then treated with trifluoroacetic acid to remove the protecting groups, yielding N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide as the final product.

Scientific Research Applications

N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide has been studied for its potential use in cancer research, particularly in the field of epigenetics. Epigenetic modifications, such as DNA methylation and histone acetylation, can play a crucial role in the development and progression of cancer. N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression through histone modification. By inhibiting HDAC activity, N-{4-[(3-methylbutanoyl)amino]phenyl}-1-benzofuran-2-carboxamide may be able to alter the epigenetic landscape of cancer cells, potentially leading to the suppression of tumor growth.